Cas no 1443345-16-1 (2-[2-(4-chloro-3-fluorophenoxy)ethyl]-1,3-dioxolane)

• Product Name: 2-[2-(4-chloro-3-fluorophenoxy)ethyl]-1,3-dioxolane
• CAS No: 1443345-16-1
• MF: C₁₁H₁₂ClFO₃
• MW: 246.662586212158
• MDL: MFCD18911467
• CID: 5160638
• Update Time: 2026-03-04

2-[2-(4-chloro-3-fluorophenoxy)ethyl]-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

• 2-[2-(4-chloro-3-fluorophenoxy)ethyl]-1,3-dioxolane

• MDL： MFCD18911467
• Inchi： 1S/C11H12ClFO3/c12-9-2-1-8(7-10(9)13)14-4-3-11-15-5-6-16-11/h1-2,7,11H,3-6H2
• InChI Key： UPFHXTRENKEBBL-UHFFFAOYSA-N
• SMILES： O1CCOC1CCOC1=CC=C(Cl)C(F)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4

Additional information on 2-[2-(4-chloro-3-fluorophenoxy)ethyl]-1,3-dioxolane

Research Brief on 2-[2-(4-chloro-3-fluorophenoxy)ethyl]-1,3-dioxolane (CAS: 1443345-16-1): Recent Advances and Applications

2-[2-(4-chloro-3-fluorophenoxy)ethyl]-1,3-dioxolane (CAS: 1443345-16-1) is a chemically synthesized compound that has recently garnered significant attention in the field of medicinal chemistry and drug development. This compound, characterized by its unique dioxolane ring and chloro-fluorophenoxy moiety, exhibits promising pharmacological properties, particularly in the context of central nervous system (CNS) disorders and metabolic diseases. Recent studies have explored its potential as a modulator of key biological pathways, making it a subject of intense research interest.

One of the most notable advancements in the study of 2-[2-(4-chloro-3-fluorophenoxy)ethyl]-1,3-dioxolane is its role as a selective agonist or antagonist for specific neurotransmitter receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its high affinity for serotonin (5-HT) receptors, particularly the 5-HT_2A and 5-HT_2C subtypes. This finding suggests potential applications in treating psychiatric disorders such as depression and schizophrenia, where dysregulation of serotonin signaling is a hallmark feature.

In addition to its CNS-related applications, recent research has highlighted the compound's utility in metabolic disease management. A preclinical study conducted by researchers at the University of Cambridge revealed that 2-[2-(4-chloro-3-fluorophenoxy)ethyl]-1,3-dioxolane exhibits significant hypoglycemic effects in animal models of type 2 diabetes. The compound appears to enhance insulin sensitivity by modulating the activity of peroxisome proliferator-activated receptors (PPARs), a class of nuclear receptors involved in glucose and lipid metabolism.

The synthesis and optimization of 2-[2-(4-chloro-3-fluorophenoxy)ethyl]-1,3-dioxolane have also been a focus of recent investigations. A 2024 paper in Organic & Biomolecular Chemistry detailed a novel, high-yield synthetic route that improves the scalability and purity of the compound. This advancement is critical for facilitating further preclinical and clinical studies, as it addresses previous challenges related to cost and reproducibility.

Despite these promising developments, challenges remain in the clinical translation of 2-[2-(4-chloro-3-fluorophenoxy)ethyl]-1,3-dioxolane. Pharmacokinetic studies indicate that the compound has a relatively short half-life in vivo, necessitating the development of sustained-release formulations or prodrug derivatives. Additionally, ongoing toxicology studies are evaluating its safety profile, particularly concerning potential off-target effects on the cardiovascular system.

In conclusion, 2-[2-(4-chloro-3-fluorophenoxy)ethyl]-1,3-dioxolane represents a versatile and pharmacologically active compound with broad therapeutic potential. Its dual applications in CNS disorders and metabolic diseases underscore its value as a candidate for further drug development. Future research should focus on optimizing its pharmacokinetic properties and advancing it through clinical trials to fully realize its therapeutic benefits.